1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: 1-ethyl-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C8H9NO3S2/c1-2-9-6-3-4-13-8(6)7(10)5-14(9,11)12/h3-4H,2,5H2,1H3
• InChI Key: JPVVZTPYZANBQY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)CS1(=O)=O)SC=C2
• Molecular Formula: C8H9NO3S2
• Molecular Weight: 231.3 g/mol

Description

Thieno-thiazine dioxides are a class of organic compounds containing a thieno[3,2-c][1,2]thiazine ring system. They are part of a larger family of heterocyclic compounds, which are characterized by having one or more different atoms in their ring structure. These compounds are often used in the development of pharmaceuticals and other chemical products due to their unique chemical properties.

Molecular Structure Analysis

The molecular structure of thieno-thiazine dioxides is characterized by a thieno[3,2-c][1,2]thiazine ring system. This ring system includes a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) fused with a thiazine ring (a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom).

Chemical Reactions Analysis

Thieno-thiazine dioxides, like other heterocyclic compounds, can undergo a variety of chemical reactions. The exact reactions depend on the specific compound and its functional groups.

Scientific Research Applications

Organic Electronics and Photovoltaics

Thieno[3,2-c]thiazin dioxides are being explored for their potential use in organic electronics, particularly in organic solar cells (OSCs). .

Medicinal Chemistry: Anticancer Agents

In the realm of medicinal chemistry, derivatives of thieno[3,2-c]thiazin have shown promise as anticancer agents. .

Materials Science: Synthesis of Heterocycles

The compound is used as a precursor for synthesizing various heterocyclic compounds. .

Analytical Chemistry: Chromophoric and Fluorophoric Agents

Thieno[3,2-c]thiazin derivatives can serve as chromophoric or fluorophoric agents in analytical chemistry. .

Agriculture: Growth Inhibition of Pathogens

In agriculture, thiazole derivatives, which are structurally related to thieno[3,2-c]thiazin dioxides, have been investigated for their growth inhibition properties against certain plant pathogens. .

Pharmacology: Development of Therapeutics

Thieno[3,2-c]thiazin dioxides and their derivatives are of interest in pharmacology for the development of new therapeutic agents. .

Mechanism of Action

The mechanism of action of thieno-thiazine dioxides would depend on their specific chemical structure and the context in which they are used. For example, some thieno-thiazine dioxides might act as inhibitors or activators of certain biological pathways when used in a pharmaceutical context.

Safety and Hazards

The safety and hazards associated with “1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide” would depend on its specific properties and how it is used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future research directions for “1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide” could involve further exploration of its properties and potential applications. This could include investigating its potential use in pharmaceuticals, its reactivity with other compounds, and its physical properties.